Cas no 1516048-33-1 (5-(Ethylamino)-3-methyl-1,2-thiazole-4-carbonitrile)

• Product Name: 5-(Ethylamino)-3-methyl-1,2-thiazole-4-carbonitrile
• CAS No: 1516048-33-1
• MF: C₇H₉N₃S
• MW: 167.231459379196
• CID: 5711998
• PubChem ID: 79375950
• Update Time: 2025-07-21

5-(Ethylamino)-3-methyl-1,2-thiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS017929455
• 5-(ETHYLAMINO)-3-METHYL-1,2-THIAZOLE-4-CARBONITRILE
• 1516048-33-1
• 5-(Ethylamino)-3-methylisothiazole-4-carbonitrile
• CS-0305217
• EN300-714192
• 4-Isothiazolecarbonitrile, 5-(ethylamino)-3-methyl-
• 5-(Ethylamino)-3-methyl-1,2-thiazole-4-carbonitrile

• Inchi： 1S/C7H9N3S/c1-3-9-7-6(4-8)5(2)10-11-7/h9H,3H2,1-2H3
• InChI Key： RUODCNHCEDXNIR-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(C)=N1)NCC

Computed Properties

• Exact Mass: 167.05171847g/mol
• Monoisotopic Mass: 167.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 225.0±40.0 °C(Predicted)
• pka: 4.47±0.48(Predicted)

Additional information on 5-(Ethylamino)-3-methyl-1,2-thiazole-4-carbonitrile

Recent Advances in the Study of 5-(Ethylamino)-3-methyl-1,2-thiazole-4-carbonitrile (CAS: 1516048-33-1)

The compound 5-(Ethylamino)-3-methyl-1,2-thiazole-4-carbonitrile (CAS: 1516048-33-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic thiazole derivative exhibits unique chemical properties that make it a promising candidate for various therapeutic interventions. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, shedding light on its versatility in medicinal chemistry.

One of the key areas of interest is the compound's role as a building block for more complex molecules. Researchers have successfully utilized 5-(Ethylamino)-3-methyl-1,2-thiazole-4-carbonitrile in the synthesis of novel kinase inhibitors, particularly targeting protein kinases involved in cancer progression. The ethylamino and nitrile functional groups present in the molecule provide excellent sites for further chemical modifications, enabling the development of derivatives with enhanced pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a precursor for developing selective JAK2 inhibitors. The research team modified the thiazole core structure to create a series of analogs showing potent inhibitory activity against JAK2 with IC50 values in the low nanomolar range. These findings suggest that 1516048-33-1 could serve as a valuable scaffold for designing new treatments for myeloproliferative disorders and certain types of leukemia.

Another significant development involves the compound's antimicrobial properties. Recent in vitro studies have shown that 5-(Ethylamino)-3-methyl-1,2-thiazole-4-carbonitrile exhibits moderate activity against various Gram-positive bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). While the exact mechanism remains under investigation, preliminary data suggest that the compound may interfere with bacterial cell wall synthesis, making it a potential candidate for addressing antibiotic resistance issues.

The pharmacokinetic profile of 1516048-33-1 has also been a subject of recent research. Advanced computational modeling and in vivo studies indicate that the compound demonstrates favorable absorption and distribution characteristics, with reasonable metabolic stability. However, researchers note that further optimization may be required to improve its oral bioavailability, particularly through structural modifications that enhance solubility while maintaining target affinity.

From a synthetic chemistry perspective, recent publications have described more efficient routes for producing 5-(Ethylamino)-3-methyl-1,2-thiazole-4-carbonitrile with higher yields and purity. A 2024 paper in Organic Process Research & Development presented a novel one-pot synthesis method that reduces production costs by approximately 40% while maintaining excellent enantiomeric purity. These advances in synthetic methodology could facilitate larger-scale production for preclinical and clinical studies.

Looking forward, the versatility of 1516048-33-1 continues to inspire new research directions. Current investigations are exploring its potential in neurodegenerative disease therapeutics, with preliminary data suggesting possible neuroprotective effects in cellular models of Parkinson's disease. Additionally, its application in developing fluorescent probes for biological imaging is being examined, leveraging the unique photophysical properties of the thiazole core structure.

In conclusion, 5-(Ethylamino)-3-methyl-1,2-thiazole-4-carbonitrile represents a multifaceted compound with growing importance in pharmaceutical research. Its applications span from serving as a kinase inhibitor scaffold to potential antimicrobial agent, with ongoing studies continuously expanding its therapeutic possibilities. As research progresses, this molecule is likely to play an increasingly significant role in the development of novel treatments for various diseases.